Cas no 636-76-0 (3-Sulfamoylbenzoic acid)
3-Sulfamoylbenzoic acid structure
Product Name:3-Sulfamoylbenzoic acid
CAS No:636-76-0
MF:C7H7NO4S
MW:201.199780702591
MDL:MFCD01122318
CID:514768
PubChem ID:229352
Update Time:2025-04-19
3-Sulfamoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Sulfamoylbenzoic acid
- 3-SULFAMOYL-BENZOIC ACID
- Benzoic acid,3-(aminosulfonyl)-
- 3-carboxybenzenesulfonamide
- 3-Sulfamoyl-benzoesaeure
- 3-Sulfamylbenzoic acid
- m-Sulfamid-benzoesaeure
- NSC 22977
- NSC 85501
- m-Sulfamidobenzoic acid
- 3-(AMINOSULFONYL)BENZOIC ACID
- Benzoic acid, 3-(aminosulfonyl)-
- PubChem20089
- 5-sulfamoylbenzoic acid
- 3-sulfamoyl benzoic acid
- 3-aminosulfonylbenzoic acid
- Oprea1_821371
- Oprea1_305422
- NAETXYOXMDYNLE-UHFFFAOYSA-N
- HMS1684J11
- NSC22977
- BBL01
- CHEMBL1213567
- CS-W000555
- NCGC00331546-01
- ALBB-023194
- STK982007
- SY003084
- 636-76-0
- J-513105
- benzoic acid, 3-sulfamoyl-
- SB77720
- BBL013165
- DB-008335
- AKOS000143618
- AB01326358-02
- 3-sulfamoylbenzoate
- 3-sulfamoyl-benzoic acid, AldrichCPR
- GS-4362
- MFCD01122318
- DTXSID50281766
- SCHEMBL67270
- NSC-22977
- Z53021522
- EN300-04520
- 3-sulfamoylbenzoicacid
-
- MDL： MFCD01122318
- Inchi： 1S/C7H7NO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)
- InChI Key： NAETXYOXMDYNLE-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)O)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 201.01000
- Monoisotopic Mass: 201.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 106
Experimental Properties
- Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 251-252 ºC
- Boiling Point: 476.1°C at 760 mmHg
- Flash Point: 241.7℃
- Solubility: Slightly soluble (6.2 g/l) (25 º C),
- PSA: 105.84000
- LogP: 1.81330
3-Sulfamoylbenzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36
- Safety Instruction： 26-24/25-22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
3-Sulfamoylbenzoic acid Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
3-Sulfamoylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158668-5g |
3-Sulfamoyl-benzoic acid |
636-76-0 | 95% | 5g |
$190 | 2021-06-16 | |
| Chemenu | CM158668-10g |
3-Sulfamoyl-benzoic acid |
636-76-0 | 95% | 10g |
$278 | 2021-06-16 | |
| Chemenu | CM158668-25g |
3-Sulfamoyl-benzoic acid |
636-76-0 | 95% | 25g |
$512 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN756-200mg |
3-Sulfamoylbenzoic acid |
636-76-0 | 95+% | 200mg |
106.0CNY | 2021-07-12 | |
| TRC | B535153-10mg |
3-Sulfamoylbenzoic Acid |
636-76-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535153-50mg |
3-Sulfamoylbenzoic Acid |
636-76-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B535153-100mg |
3-Sulfamoylbenzoic Acid |
636-76-0 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S13790-1g |
3-Sulfamoylbenzoic acid |
636-76-0 | 1g |
¥276.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S13790-250mg |
3-Sulfamoylbenzoic acid |
636-76-0 | 250mg |
¥106.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S13790-5g |
3-Sulfamoylbenzoic acid |
636-76-0 | 5g |
¥826.0 | 2021-09-04 |
3-Sulfamoylbenzoic acid Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
636-76-0 (3-Sulfamoylbenzoic acid) Related Products
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